Cas no 170938-58-6 (4-[1H-imidazol-1-yl(4-phenyl-1H-pyrrol-3-yl)methyl]aniline)

• Product Name: 4-[1H-imidazol-1-yl(4-phenyl-1H-pyrrol-3-yl)methyl]aniline
• CAS No: 170938-58-6
• MF: C₂₀H₁₈N₄
• MW: 314.383723735809
• CID: 1353727
• PubChem ID: 465979
• Update Time: 2025-04-20

4-[1H-imidazol-1-yl(4-phenyl-1H-pyrrol-3-yl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• 4-[1H-imidazol-1-yl(4-phenyl-1H-pyrrol-3-yl)methyl]aniline
• benzenamine, 4-[1H-imidazol-1-yl(4-phenyl-1H-pyrrol-3-yl)methyl]-
• 4-[imidazol-1-yl-(4-phenyl-1H-pyrrol-3-yl)methyl]aniline
• 170938-58-6
• Benzenamine, 4-(1H-imidazol-1-yl(4-phenyl-1H-pyrrol-3-yl)methyl)-
• 4-[(1H-Imidazol-1-yl)(4-phenyl-1H-pyrrol-3-yl)methyl]aniline
• DTXSID70937894
• CHEMBL135749

• Inchi： 1S/C20H18N4/c21-17-8-6-16(7-9-17)20(24-11-10-22-14-24)19-13-23-12-18(19)15-4-2-1-3-5-15/h1-14,20,23H,21H2
• InChI Key： WHBXFKZDJXQRSD-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)C(C1C=CC(=CC=1)N)C1=CNC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 314.15334
• Monoisotopic Mass: 314.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 59.63